nonylene-1,9-bis(5-dithio-2-nitrobenzoic acid)
nonylene-1,9-bis(5-dithio-2-nitrobenzoic acid)
Brand Name:
Vulcanchem
CAS No.:
142093-99-0
VCID:
VC0135565
InChI:
InChI=1S/C23H26N2O8S4/c26-22(27)18-14-16(8-10-20(18)24(30)31)36-34-12-6-4-2-1-3-5-7-13-35-37-17-9-11-21(25(32)33)19(15-17)23(28)29/h8-11,14-15H,1-7,12-13H2,(H,26,27)(H,28,29)
SMILES:
C1=CC(=C(C=C1SSCCCCCCCCCSSC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C23H26N2O8S4
Molecular Weight:
586.7 g/mol
nonylene-1,9-bis(5-dithio-2-nitrobenzoic acid)
CAS No.: 142093-99-0
Main Products
VCID: VC0135565
Molecular Formula: C23H26N2O8S4
Molecular Weight: 586.7 g/mol
| CAS No. | 142093-99-0 |
|---|---|
| Product Name | nonylene-1,9-bis(5-dithio-2-nitrobenzoic acid) |
| Molecular Formula | C23H26N2O8S4 |
| Molecular Weight | 586.7 g/mol |
| IUPAC Name | 5-[9-[(3-carboxy-4-nitrophenyl)disulfanyl]nonyldisulfanyl]-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C23H26N2O8S4/c26-22(27)18-14-16(8-10-20(18)24(30)31)36-34-12-6-4-2-1-3-5-7-13-35-37-17-9-11-21(25(32)33)19(15-17)23(28)29/h8-11,14-15H,1-7,12-13H2,(H,26,27)(H,28,29) |
| Standard InChIKey | RSDKORKYISQIRF-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1SSCCCCCCCCCSSC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=C(C=C1SSCCCCCCCCCSSC2=CC(=C(C=C2)[N+](=O)[O-])C(=O)O)C(=O)O)[N+](=O)[O-] |
| Synonyms | NBDN nonylene-1,9-bis(5-dithio-2-nitrobenzoic acid) |
| PubChem Compound | 132405 |
| Last Modified | Nov 11 2021 |
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